Cas no 2680756-04-9 (benzyl N-[1-(4-bromophenyl)-2,2,2-trifluoroethyl]carbamate)

• Product Name: benzyl N-[1-(4-bromophenyl)-2,2,2-trifluoroethyl]carbamate
• CAS No: 2680756-04-9
• MF: C₁₆H₁₃BrF₃NO₂
• MW: 388.179134130478
• CID: 6010185
• PubChem ID: 165925209
• Update Time: 2025-10-29

benzyl N-[1-(4-bromophenyl)-2,2,2-trifluoroethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680756-04-9
• EN300-28302416
• benzyl N-[1-(4-bromophenyl)-2,2,2-trifluoroethyl]carbamate

• Inchi： 1S/C16H13BrF3NO2/c17-13-8-6-12(7-9-13)14(16(18,19)20)21-15(22)23-10-11-4-2-1-3-5-11/h1-9,14H,10H2,(H,21,22)
• InChI Key： NRCQAJUBTADDFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(F)(F)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 387.00818g/mol
• Monoisotopic Mass: 387.00818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[1-(4-bromophenyl)-2,2,2-trifluoroethyl]carbamate

Comprehensive Overview of Benzyl N-[1-(4-Bromophenyl)-2,2,2-Trifluoroethyl]Carbamate (CAS No. 2680756-04-9)

The compound benzyl N-[1-(4-bromophenyl)-2,2,2-trifluoroethyl]carbamate (CAS No. 2680756-04-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 4-bromophenyl group and a trifluoroethyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing novel therapeutics and its compatibility with modern synthetic methodologies like cross-coupling reactions and fluorine chemistry.

One of the key reasons for the growing attention toward benzyl N-[1-(4-bromophenyl)-2,2,2-trifluoroethyl]carbamate is its relevance in drug discovery. The presence of both bromine and trifluoromethyl groups enhances its utility as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications align with current trends in precision medicine, where researchers seek compounds that can modulate protein-protein interactions or target undruggable pathways.

From a synthetic chemistry perspective, the carbamate functional group in this compound offers stability and versatility, making it suitable for solid-phase peptide synthesis (SPPS) and other protecting group strategies. Additionally, the 4-bromophenyl moiety facilitates further derivatization through Suzuki-Miyaura coupling, a widely used method in medicinal chemistry. This adaptability has led to its inclusion in libraries for high-throughput screening (HTS), where diverse molecular scaffolds are essential for identifying lead compounds.

Environmental and regulatory considerations also play a role in the appeal of benzyl N-[1-(4-bromophenyl)-2,2,2-trifluoroethyl]carbamate. Unlike some traditional intermediates, this compound does not fall under restricted categories, making it easier to handle and transport for global research collaborations. Its stability under standard laboratory conditions further reduces logistical challenges, a critical factor for contract research organizations (CROs) and academic labs.

Recent advancements in artificial intelligence (AI)-driven drug design have highlighted the importance of structurally diverse compounds like this one. Machine learning models trained on datasets containing halogenated and fluorinated molecules often identify such scaffolds as promising candidates for kinase inhibitors or GPCR modulators. As a result, suppliers of benzyl N-[1-(4-bromophenyl)-2,2,2-trifluoroethyl]carbamate have reported increased demand from biotech startups and academic institutions focusing on computational chemistry.

In summary, benzyl N-[1-(4-bromophenyl)-2,2,2-trifluoroethyl]carbamate (CAS No. 2680756-04-9) represents a convergence of synthetic utility, biomedical relevance, and regulatory compliance. Its applications span from medicinal chemistry to materials science, reflecting the interdisciplinary nature of modern chemical research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovation-driven industries.